Cas no 1203686-39-8 (3-(2-Fluorophenyl)azetidine hydrochloride)

• Product Name: 3-(2-Fluorophenyl)azetidine hydrochloride
• CAS No: 1203686-39-8
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD08460714
• CID: 2617120
• PubChem ID: 55253472
• Update Time: 2025-06-14

3-(2-Fluorophenyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)azetidine,hydrochloride
• 3-(2-Fluorophenyl)azetidine hydrochloride
• 3-(2-FLUOROPHENYL)AZETIDINE HCL
• GS0506

• MDL： MFCD08460714
• Inchi： 1S/C9H10FN.ClH/c10-9-4-2-1-3-8(9)7-5-11-6-7;/h1-4,7,11H,5-6H2;1H
• InChI Key： MZGXPDAZTXOGNI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-Fluorophenyl)azetidine hydrochloride

Comprehensive Overview of 3-(2-Fluorophenyl)azetidine hydrochloride (CAS No. 1203686-39-8): Properties, Applications, and Research Insights

The compound 3-(2-Fluorophenyl)azetidine hydrochloride (CAS No. 1203686-39-8) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a fluorophenyl group and an azetidine ring, this compound serves as a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in targeting central nervous system (CNS) disorders, GPCR modulation, and enzyme inhibition, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the key reasons for the growing interest in 3-(2-Fluorophenyl)azetidine hydrochloride is its role in the synthesis of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the azetidine scaffold contributes to conformational rigidity—a feature highly sought after in modern drug design. Recent studies highlight its utility in developing neuroprotective agents and anti-inflammatory compounds, addressing pressing healthcare challenges such as neurodegenerative diseases and chronic pain management.

From a chemical perspective, CAS No. 1203686-39-8 exhibits notable solubility in polar solvents like water and methanol, making it suitable for high-throughput screening (HTS) applications. Its hydrochloride salt form ensures improved stability and handling, critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC purity testing are commonly employed to characterize this compound, reflecting the pharmaceutical industry's emphasis on quality control and regulatory compliance.

The demand for fluorinated building blocks like 3-(2-Fluorophenyl)azetidine hydrochloride has surged due to their relevance in PET imaging probes and radiopharmaceuticals. This aligns with the rise of theranostics—a cutting-edge field combining diagnostics and therapy. Additionally, computational chemists leverage its structure for molecular docking studies, optimizing interactions with biological targets such as dopamine receptors or ion channels.

Environmental and safety considerations for CAS No. 1203686-39-8 adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling. The compound's stability under ambient conditions facilitates its use in automated synthesis platforms, a trend driven by the pharmaceutical industry's shift toward Industry 4.0 technologies.

In summary, 3-(2-Fluorophenyl)azetidine hydrochloride represents a compelling case study in the convergence of medicinal chemistry and material innovation. Its applications span from CNS drug development to diagnostic imaging, resonating with contemporary research priorities. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to remain a focal point in next-generation therapeutics.